![molecular formula C19H21FN4O B3921218 4-(4-{[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]methyl}phenyl)but-3-yn-1-ol](/img/structure/B3921218.png)
4-(4-{[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]methyl}phenyl)but-3-yn-1-ol
Overview
Description
4-(4-{[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]methyl}phenyl)but-3-yn-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is also known as AZD9291, which is a third-generation, irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).
Mechanism of Action
The mechanism of action of AZD9291 involves irreversible inhibition of the mutated form of EGFR (T790M) by covalently binding to the cysteine residue in the ATP-binding pocket of the enzyme. This leads to the inhibition of downstream signaling pathways, such as the MAPK and PI3K/AKT pathways, which are responsible for cell proliferation, survival, and angiogenesis.
Biochemical and Physiological Effects:
AZD9291 has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth in preclinical studies. It has also been shown to have a favorable safety profile and minimal toxicity in clinical trials, with the most common side effects being diarrhea, rash, and nausea.
Advantages and Limitations for Lab Experiments
One of the major advantages of AZD9291 is its selectivity towards the mutated form of EGFR, which makes it a promising candidate for the treatment of NSCLC patients who have developed resistance to first- and second-generation TKIs. However, one of the limitations of AZD9291 is its potential to induce the development of other mutations in the EGFR gene, which may lead to the development of resistance to the drug.
Future Directions
There are several future directions for the research on AZD9291, including the development of combination therapies with other targeted agents or immunotherapies, the investigation of its potential applications in other types of cancer, and the identification of biomarkers that can predict response to the drug. Additionally, the development of more potent and selective EGFR inhibitors may lead to the development of more effective treatments for NSCLC patients.
Scientific Research Applications
AZD9291 has been extensively studied for its potential applications in the treatment of non-small cell lung cancer (NSCLC) patients who have developed resistance to first- and second-generation EGFR TKIs. It has been shown to selectively inhibit the mutated form of EGFR (T790M) while sparing the wild-type EGFR, which is responsible for the development of resistance to first- and second-generation TKIs. AZD9291 has also been investigated for its potential applications in other types of cancer, including breast cancer, head and neck cancer, and colorectal cancer.
properties
IUPAC Name |
4-[4-[[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]methyl]phenyl]but-3-yn-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN4O/c20-18-13-21-19(22-14-18)24-10-8-23(9-11-24)15-17-6-4-16(5-7-17)3-1-2-12-25/h4-7,13-14,25H,2,8-12,15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPUIITKBCOAJCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)C#CCCO)C3=NC=C(C=N3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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